Cas no 1803738-63-7 (2-Iodo-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1803738-63-7
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906932
• Update Time: 2025-05-22

2-Iodo-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)3-2-11-5(10)1-4(3)12(13)14/h1-2H
• InChI Key： QUWSCJBWZCPZIF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine

2-Iodo-4-nitro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Iodo-4-nitro-5-(trifluoromethyl)pyridine, also known by its CAS number CAS No. 1803738-63-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this compound is characterized by the presence of an iodine atom at the 2-position, a nitro group at the 4-position, and a trifluoromethyl group at the 5-position on the pyridine ring. These substituents impart distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize synthetic routes for this compound, making it more accessible for large-scale production.

The electronic properties of 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine are heavily influenced by its substituents. The nitro group at the 4-position is a strong electron-withdrawing group, which significantly affects the reactivity of the pyridine ring. Similarly, the trifluoromethyl group at the 5-position contributes to both electron-withdrawing effects and steric hindrance, further modulating the chemical behavior of the molecule. These properties make this compound an excellent candidate for various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, there has been growing interest in exploring the potential of 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine in drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a promising lead compound for developing new therapeutic agents. For example, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases.

Beyond its role in pharmacology, 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine has also found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in designing new materials for catalysis and sensing applications. Recent research has focused on using this compound as a building block for constructing metal-organic frameworks (MOFs), which have potential uses in gas storage and separation technologies.

The environmental impact of synthesizing and using 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine has also been a topic of concern among researchers. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce energy consumption. For instance, green chemistry approaches such as solvent-free synthesis and catalytic processes are being explored to enhance the eco-friendliness of producing this compound.

In conclusion, 2-Iodo-4-nitro-5-(trifluoromethyl)pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool for future research and development. As scientists continue to explore its potential, this compound is expected to play an increasingly significant role in advancing both academic knowledge and industrial innovation.